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Compound of Interest

Compound Name:
2-(2-Bromo-5-

methoxyphenyl)ethanol

Cat. No.: B1279433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-(2-Bromo-
5-methoxyphenyl)ethanol (CAS No. 75534-35-9). The information is intended for use by

trained professionals in a laboratory or research setting.

Chemical Identification and Properties
2-(2-Bromo-5-methoxyphenyl)ethanol is a substituted phenylethanol derivative. Its chemical

structure and key properties are summarized below.
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Property Value

Chemical Name 2-(2-Bromo-5-methoxyphenyl)ethanol

CAS Number 75534-35-9

Molecular Formula C₉H₁₁BrO₂

Molecular Weight 231.09 g/mol

Appearance Liquid

Boiling Point 314.8 ± 27.0 °C (Predicted)[1]

Density 1.444 ± 0.06 g/cm³ (Predicted)[1]

Storage Temperature
Room Temperature, sealed in a dry place[1][2]

[3]

Safety and Hazard Information
It is imperative to handle 2-(2-Bromo-5-methoxyphenyl)ethanol with appropriate caution. The

following table summarizes its known hazards.

Hazard Category GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[4]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[2][4]

Specific Target Organ Toxicity
Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation[2][4]

Signal Word: Warning[2]

Pictograms:
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alt text

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling this chemical is crucial to minimize exposure and ensure

laboratory safety. The following workflow outlines the key stages of handling, from procurement

to disposal.

Preparation Experimentation Post-Experiment

Procurement &
SDS Review

Secure Storage
(Room Temp, Dry)

Receive & Inspect Weighing &
Dispensing

Transfer to Lab
Chemical ReactionUse in Fume Hood Reaction Work-up

Quench & Extract
DecontaminationClean Glassware Waste Disposal

Segregate Waste

Click to download full resolution via product page

Caption: Safe handling workflow for 2-(2-Bromo-5-methoxyphenyl)ethanol.

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area. A chemical fume hood is

required for procedures that may generate vapors, mists, or aerosols.[4]

Safety Stations: Ensure that an eyewash station and safety shower are readily accessible in

the immediate work area.[5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-(2-Bromo-5-methoxyphenyl)ethanol:
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PPE Type Specification

Eye/Face Protection
Chemical safety goggles with side-shields or a

face shield.[4]

Hand Protection
Chemically resistant gloves (e.g., nitrile rubber).

Inspect gloves prior to use.

Skin and Body Protection

Laboratory coat, long-sleeved clothing, and

closed-toe shoes. For larger quantities or risk of

splashing, consider an impervious apron or suit.

[4]

Respiratory Protection

If engineering controls are insufficient to

maintain airborne concentrations below

exposure limits, a NIOSH-approved respirator

with an appropriate cartridge for organic vapors

should be used.[6]

First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[5][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[4]

[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[5]

Accidental Release and Disposal
Accidental Release Measures

Small Spills: Absorb with an inert, non-combustible material (e.g., sand, earth, vermiculite).

Collect the absorbed material in a suitable, labeled container for disposal.

Large Spills: Evacuate the area. Prevent further leakage or spillage if safe to do so. Do not

let the product enter drains.[6]

Personal Precautions: Wear appropriate PPE as described in Section 3.2.[4]

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations.

Waste must be handled as hazardous waste.[7]

Experimental Protocols and Potential Applications
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While specific, detailed experimental protocols for the synthesis and biological evaluation of 2-
(2-Bromo-5-methoxyphenyl)ethanol are not extensively published, it is structurally related to

compounds used as intermediates in medicinal chemistry. The bromo- and methoxy-substituted

phenyl ring is a common feature in molecules with a range of biological activities.

General Synthetic Workflow
This compound is likely synthesized from a corresponding substituted phenylacetic acid or a

related derivative. A general, hypothetical workflow for its preparation via reduction is presented

below.

2-(2-Bromo-5-methoxyphenyl)acetic acid
(or ester derivative)

Reduction ReactionReducing Agent
(e.g., LiAlH₄, NaBH₄)

Anhydrous Solvent
(e.g., THF, Et₂O)

Aqueous Work-up
& Extraction

1. Quench
2. Extract Purification

(e.g., Column Chromatography) 2-(2-Bromo-5-methoxyphenyl)ethanol

Click to download full resolution via product page

Caption: Hypothetical synthetic workflow for the preparation of the title compound.

Potential in Drug Development
As a substituted phenylethanol, this compound can serve as a building block in the synthesis of

more complex molecules. The presence of the bromine atom provides a reactive site for cross-

coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of additional

molecular complexity. The methoxy-phenyl group is a common pharmacophore in various drug

classes. There is evidence of related bromo- and methoxy-substituted compounds possessing

antimicrobial and anticancer potential.[8]

Toxicological and Ecological Information
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Detailed toxicological and ecological data for 2-(2-Bromo-5-methoxyphenyl)ethanol are not

readily available. As with any chemical, release into the environment should be avoided. Based

on its hazard classification, it is expected to be harmful to aquatic life.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive risk assessment. Always consult the most current Safety Data Sheet (SDS)

from the supplier before handling this chemical and adhere to all institutional and regulatory

safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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